Cas no 1779133-86-6 (Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1779133-86-6
• MF: C₁₅H₂₁N₃O₃
• MW: 291.345543622971
• CID: 4704834
• Update Time: 2025-08-05

Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C15H21N3O3/c1-15(2,3)21-14(20)18-8-6-17(7-9-18)13-10-16-5-4-12(13)11-19/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： QLIZNLZMTCRCBM-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C2C=NC=CC=2C=O)CC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Topological Polar Surface Area: 62.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 443.8±45.0 °C at 760 mmHg
• Flash Point: 222.2±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate

Tert-Butyl 4-(4-Formylpyridin-3-yl)piperazine-1-carboxylate (CAS No. 1779133-86-6): An Overview of a Promising Compound in Medicinal Chemistry

Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate (CAS No. 1779133-86-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of piperazine derivatives, which are widely used in the development of pharmaceuticals, particularly in the treatment of neurological and psychiatric disorders.

The chemical structure of Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate consists of a piperazine ring linked to a tert-butyl group and a pyridine ring with a formyl group. The presence of these functional groups imparts specific properties that make this compound an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain enzymes involved in neurodegenerative diseases. The formyl group on the pyridine ring is particularly noteworthy, as it can participate in hydrogen bonding and other interactions that enhance the compound's binding affinity to target proteins.

In addition to its potential therapeutic applications, Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate has been explored for its use as an intermediate in the synthesis of more complex molecules. Its reactivity and stability make it a valuable building block in organic synthesis, allowing chemists to create a wide range of derivatives with tailored properties.

The synthesis of Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate typically involves multi-step reactions, including the formation of the piperazine ring, introduction of the tert-butyl group, and functionalization of the pyridine ring. Advanced synthetic techniques, such as transition-metal catalysis and directed C-H activation, have been employed to optimize the yield and purity of this compound.

One of the key challenges in working with Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate is ensuring its stability under various conditions. Studies have shown that this compound can be sensitive to certain solvents and temperatures, which can affect its performance in biological assays. Therefore, careful handling and storage are essential to maintain its integrity and efficacy.

In terms of safety and regulatory considerations, Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate is generally considered safe for laboratory use when proper precautions are taken. However, as with any chemical compound, it is important to follow established guidelines for handling and disposal to ensure environmental and occupational safety.

The future prospects for Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area, with the goal of developing novel therapeutics that can improve patient outcomes.

In conclusion, Tert-Butyl 4-(4-formylpyridin-3-yl)piperazine-1-carboxylate (CAS No. 1779133-86-6) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it a valuable tool for researchers working on drug development and organic synthesis. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new treatments for various diseases.